(3R,4S)-(4-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3R,4S)-4-methylpyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C10H20N2O2/c1-7-5-11-6-8(7)12-9(13)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key: BKITXDSDJGOXPN-YUMQZZPRSA-N
• Canonical SMILES: CC1CNCC1NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H]1CNC[C@@H]1NC(=O)OC(C)(C)C
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• CAS RN: 107610-73-1

Description

“(3R,4S)-(4-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester” is a chemical compound. It is also known as "tert-Butyl (3R,4S)-4-amino-3-methylpiperidine-1-carboxylate".

Scientific Research Applications

Chiral Auxiliaries in Asymmetric Synthesis

Specific Scientific Field:

Organic synthesis and asymmetric catalysis.

Tert-butanesulfinamide

(a derivative of tert-butyl) is a widely used chiral auxiliary for synthesizing enantiopure amines and related compounds.

Methods and Experimental Procedures:

Results and Outcomes:

These applications highlight the versatility and significance of tert-Butyl ((3R,4S)-4-methylpyrrolidin-3-yl)carbamate in scientific research. Its crowded tert-butyl group continues to inspire innovative studies across various disciplines

Synthesis routes and methods

Procedure details

To 3-(t-butoxycarbonylamino)-1-benzyl-4-methylpyrrolidine (3.9 g) are added ethanol (50 ml) and 10% Pd-C (780 mg), and the mixture is subjected to catalytic reduction at 60° C. under atmospheric pressure. After the catalytic reduction, the catalyst is removed off by filtration, and the filtrate is concentrated. The resulting residue is recrystallized from ethyl acetate-petroleum ether to give 3-(t-butoxycarbonylamino)-4-methylpyrrolidine (isomer A) (2.01 g), as colorless prisms, m.p. 86.8°-87° C.